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Compound of Interest

Compound Name: Ethyl thiocyanate

Cat. No.: B1580649 Get Quote

An In-depth Technical Guide to Ethyl Thiocyanate as a Precursor in Chemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl thiocyanate (CH₃CH₂SCN) is a versatile and valuable precursor in organic synthesis. As

an organothiocyanate, it features a sulfur-bound ethyl group and a cyano group, presenting a

unique reactivity profile. This structure allows it to act as an electrophile, making it a key

building block for introducing the thiocyanate moiety or for constructing more complex

molecular scaffolds, particularly sulfur-containing heterocycles. These heterocyclic systems are

of significant interest in medicinal chemistry and drug development due to their prevalence in

biologically active molecules with antibacterial, antiparasitic, and anticancer properties. This

guide provides a comprehensive overview of ethyl thiocyanate's synthesis, reactivity, and

application as a synthetic precursor, complete with experimental protocols, quantitative data,

and process visualizations.

Physicochemical Properties
Ethyl thiocyanate is a colorless, volatile liquid with a characteristic odor. It is miscible with

many organic solvents like ethanol and ether but has low solubility in water. Due to its toxicity, it

must be handled with appropriate safety precautions in a well-ventilated fume hood.
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Property Value Reference

CAS Number 542-90-5

Molecular Formula C₃H₅NS

Molar Mass 87.14 g/mol

Boiling Point 145 °C

Density 1.012 g/mL at 25 °C

Refractive Index n20/D 1.462

Flash Point 42 °C

Synthesis of Ethyl Thiocyanate
The most common and straightforward method for synthesizing ethyl thiocyanate is through a

nucleophilic substitution reaction between an ethyl halide (e.g., ethyl bromide) and an alkali

metal thiocyanate (e.g., sodium or potassium thiocyanate). The reaction is typically performed

in a polar solvent like ethanol.
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Starting Materials

Ethyl Halide
(e.g., Ethyl Bromide)

+
Sodium Thiocyanate

Combine

Nucleophilic
Substitution (SN2)

React in

Ethyl Thiocyanate
(CH3CH2SCN)

Forms

Solvent
(e.g., Ethanol)

Purification
(Distillation)

Isolate & Purify
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α-Halo Ketone + KSCN + Primary Amine

Step 1: Formation of α-Thiocyanato Ketone

α-Thiocyanato Ketone Intermediate

Forms

Step 2: Nucleophilic attack by Amine

Iminothiol Intermediate

Forms

Step 3: Intramolecular Cyclization & Dehydration

N-Substituted 2-Aminothiazole

Yields
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Ethyl Thiocyanate
(R-S-C≡N)

Isomerization
(Heat or Catalyst)

Ethyl Isothiocyanate
(R-N=C=S)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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